Cas no 205528-94-5 (5-Bromo-1,3-dimethyl-6-((2,2,2-trifluoroethyl)amino)pyrimidine-2,4(1H,3H)-dione)

• Product Name: 5-Bromo-1,3-dimethyl-6-((2,2,2-trifluoroethyl)amino)pyrimidine-2,4(1H,3H)-dione
• CAS No: 205528-94-5
• MF: C₈H₉BrF₃N₃O₂
• MW: 316.075171232224
• CID: 3166948
• PubChem ID: 15382409
• Update Time: 2025-07-21

5-Bromo-1,3-dimethyl-6-((2,2,2-trifluoroethyl)amino)pyrimidine-2,4(1H,3H)-dione Chemical and Physical Properties

Names and Identifiers

• SB58792
• 205528-94-5
• 5-Bromo-1,3-dimethyl-6-((2,2,2-trifluoroethyl)amino)pyrimidine-2,4(1H,3H)-dione
• 5-bromo-1,3-dimethyl-6-(2,2,2-trifluoroethylamino)pyrimidine-2,4-dione

• Inchi： 1S/C8H9BrF3N3O2/c1-14-5(13-3-8(10,11)12)4(9)6(16)15(2)7(14)17/h13H,3H2,1-2H3
• InChI Key： NTTJMFUUABLCJZ-UHFFFAOYSA-N
• SMILES： BrC1C(N(C)C(N(C)C=1NCC(F)(F)F)=O)=O

Computed Properties

• Exact Mass: 314.98302Da
• Monoisotopic Mass: 314.98302Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 394
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 52.7Ų

Additional information on 5-Bromo-1,3-dimethyl-6-((2,2,2-trifluoroethyl)amino)pyrimidine-2,4(1H,3H)-dione

Research Brief on 5-Bromo-1,3-dimethyl-6-((2,2,2-trifluoroethyl)amino)pyrimidine-2,4(1H,3H)-dione (CAS: 205528-94-5)

5-Bromo-1,3-dimethyl-6-((2,2,2-trifluoroethyl)amino)pyrimidine-2,4(1H,3H)-dione (CAS: 205528-94-5) is a chemically modified pyrimidine derivative that has garnered significant attention in recent pharmaceutical and biochemical research. This compound, characterized by its bromo and trifluoroethylamino substituents, exhibits unique properties that make it a promising candidate for various therapeutic applications, particularly in the fields of oncology and neurology. Recent studies have explored its potential as a kinase inhibitor and its role in modulating specific biochemical pathways.

Recent research has focused on the synthesis and optimization of 5-Bromo-1,3-dimethyl-6-((2,2,2-trifluoroethyl)amino)pyrimidine-2,4(1H,3H)-dione to enhance its bioavailability and target specificity. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that this compound exhibits potent inhibitory activity against certain tyrosine kinases, which are often implicated in cancer progression. The study highlighted its ability to selectively bind to the ATP-binding sites of these kinases, thereby disrupting aberrant signaling pathways in tumor cells.

In addition to its anticancer potential, 5-Bromo-1,3-dimethyl-6-((2,2,2-trifluoroethyl)amino)pyrimidine-2,4(1H,3H)-dione has also been investigated for its neuroprotective effects. A preclinical study conducted by researchers at the University of Cambridge (2024) revealed that this compound could mitigate oxidative stress and inflammation in neuronal cells, suggesting its utility in treating neurodegenerative disorders such as Alzheimer's and Parkinson's diseases. The study employed in vitro and in vivo models to validate these findings, with promising results in reducing neuronal apoptosis.

The pharmacological profile of 5-Bromo-1,3-dimethyl-6-((2,2,2-trifluoroethyl)amino)pyrimidine-2,4(1H,3H)-dione has been further elucidated through advanced computational modeling and structure-activity relationship (SAR) studies. These efforts have identified key structural features that contribute to its bioactivity, including the bromo substituent's role in enhancing binding affinity and the trifluoroethylamino group's contribution to metabolic stability. Such insights are critical for the rational design of next-generation derivatives with improved efficacy and safety profiles.

Despite these advancements, challenges remain in the clinical translation of 5-Bromo-1,3-dimethyl-6-((2,2,2-trifluoroethyl)amino)pyrimidine-2,4(1H,3H)-dione. Issues such as solubility, pharmacokinetics, and potential off-target effects need to be addressed through further optimization and rigorous testing. Ongoing research is exploring formulation strategies, including nanoparticle-based delivery systems, to overcome these limitations and enhance the compound's therapeutic potential.

In conclusion, 5-Bromo-1,3-dimethyl-6-((2,2,2-trifluoroethyl)amino)pyrimidine-2,4(1H,3H)-dione represents a versatile and promising scaffold in medicinal chemistry. Its dual applications in oncology and neurology underscore its broad therapeutic potential, while ongoing research continues to refine its properties for clinical use. Future studies will likely focus on translational research to bridge the gap between laboratory findings and real-world medical applications.